Tert-butyl3-amino-3-(2-methoxyethyl)azetidine-1-carboxylate
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Overview
Description
Tert-butyl3-amino-3-(2-methoxyethyl)azetidine-1-carboxylate is a chemical compound with the molecular formula C11H22N2O3 and a molecular weight of 230.31 g/mol . It is a derivative of azetidine, a four-membered nitrogen-containing heterocycle, and is often used in various chemical and pharmaceutical research applications.
Preparation Methods
The synthesis of tert-butyl3-amino-3-(2-methoxyethyl)azetidine-1-carboxylate typically involves the reaction of tert-butyl 3-aminoazetidine-1-carboxylate with 2-methoxyethylamine under controlled conditions . The reaction is usually carried out in the presence of a suitable solvent, such as dichloromethane or tetrahydrofuran, and may require the use of a base, such as triethylamine, to facilitate the reaction. The product is then purified using standard techniques such as column chromatography or recrystallization .
Chemical Reactions Analysis
Tert-butyl3-amino-3-(2-methoxyethyl)azetidine-1-carboxylate can undergo various chemical reactions, including:
Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, leading to the formation of new derivatives.
Common reagents and conditions used in these reactions include organic solvents like dichloromethane, bases such as triethylamine, and catalysts like palladium on carbon . The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
Tert-butyl3-amino-3-(2-methoxyethyl)azetidine-1-carboxylate has several scientific research applications, including:
Mechanism of Action
The mechanism of action of tert-butyl3-amino-3-(2-methoxyethyl)azetidine-1-carboxylate involves its interaction with specific molecular targets, such as enzymes or receptors . The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and the molecular targets being studied .
Comparison with Similar Compounds
Tert-butyl3-amino-3-(2-methoxyethyl)azetidine-1-carboxylate can be compared with other similar compounds, such as:
Tert-butyl 3-amino-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate: This compound has a similar structure but contains an additional oxo group, which can affect its reactivity and applications.
Tert-butyl 3-amino-3-(methoxymethyl)azetidine-1-carboxylate: This compound has a methoxymethyl group instead of a methoxyethyl group, which can influence its chemical properties and uses.
The uniqueness of this compound lies in its specific structure, which allows it to participate in a variety of chemical reactions and makes it suitable for diverse research applications .
Properties
Molecular Formula |
C11H22N2O3 |
---|---|
Molecular Weight |
230.30 g/mol |
IUPAC Name |
tert-butyl 3-amino-3-(2-methoxyethyl)azetidine-1-carboxylate |
InChI |
InChI=1S/C11H22N2O3/c1-10(2,3)16-9(14)13-7-11(12,8-13)5-6-15-4/h5-8,12H2,1-4H3 |
InChI Key |
XRRKSDADLIEVOP-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC(C1)(CCOC)N |
Origin of Product |
United States |
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